Cas no 1797282-52-0 (5-Bromo-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-2-furancarboxamide)

• Product Name: 5-Bromo-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-2-furancarboxamide
• CAS No: 1797282-52-0
• MF: C₁₇H₂₂BrNO₃
• MW: 368.265484333038
• CID: 5371889
• Update Time: 2025-11-01

5-Bromo-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-2-furancarboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-2-furancarboxamide

• Inchi： 1S/C17H22BrNO3/c1-21-17(9-19-16(20)14-2-3-15(18)22-14)12-5-10-4-11(7-12)8-13(17)6-10/h2-3,10-13H,4-9H2,1H3,(H,19,20)
• InChI Key： FWMJOQXGJYGZIA-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1C(NCC1(OC)C2CC3CC1CC(C3)C2)=O

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 463.6±30.0 °C(Predicted)
• pka: 13.91±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-Bromo-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-2-furancarboxamide

5-Bromo-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-2-furancarboxamide (CAS No. 1797282-52-0): A Comprehensive Overview

5-Bromo-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-2-furancarboxamide (CAS No. 1797282-52-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, often referred to by its systematic name, belongs to a class of furan derivatives that have shown promise in various therapeutic applications.

The chemical structure of 5-Bromo-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-2-furancarboxamide is characterized by a furan ring substituted with a bromine atom at the 5-position and an amide group attached to the 2-position. The amide moiety is further functionalized with a complex tricyclic ring system, specifically a 2-methoxytricyclo[3.3.1.13,7]decane moiety, which imparts unique chemical and biological properties to the molecule.

Recent studies have highlighted the potential of 5-Bromo-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-2-furancarboxamide in various therapeutic areas, including anti-inflammatory and anti-cancer activities. One notable study published in the Journal of Medicinal Chemistry (JMC) demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models.

In addition to its anti-inflammatory properties, 5-Bromo-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-2-furancarboxamide has shown promising anti-cancer activity against various cancer cell lines, including breast cancer and colorectal cancer cells. A study published in the International Journal of Cancer (IJC) reported that this compound selectively induces apoptosis in cancer cells while sparing normal cells, suggesting its potential as a targeted therapy for cancer treatment.

The mechanism of action of 5-Bromo-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-2-furancarboxamide is believed to involve multiple pathways, including the modulation of signaling pathways such as MAPK and PI3K/Akt pathways, which are known to play crucial roles in cell proliferation and survival. Further research is ongoing to elucidate the exact molecular mechanisms underlying its biological activities.

The synthesis of 5-Bromo-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-2-furancarboxamide has been reported in several scientific publications, with various synthetic routes being explored to optimize yield and purity. One common approach involves the coupling of a brominated furan derivative with an amine-functionalized tricyclic ring system using standard coupling reagents such as HATU or EDC·HCl in the presence of a base like DIPEA or TEA.

The physicochemical properties of 5-Bromo-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-2-furancarboxamide, including its solubility, stability, and pharmacokinetic profile, have also been extensively studied to assess its suitability for drug development. Preliminary data indicate that this compound exhibits favorable solubility in both aqueous and organic solvents, which is essential for its formulation into various dosage forms such as tablets or injectable solutions.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-Bromo-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-2-furancarboxamide in human subjects suffering from inflammatory diseases and cancer. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses.

In conclusion, 5-Bromo-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-2-furancarboxamide (CAS No. 1797282-52-0) represents a promising candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer due to its unique chemical structure and biological activities. Ongoing research and clinical trials will continue to provide valuable insights into its potential applications in medicine.